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Compound of Interest

Acetone 2,4-
Compound Name:
Dinitrophenylhydrazone-d3

Cat. No.: B1147573

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercially available deuterated acetone derivative, Acetone
2,4-Dinitrophenylhydrazone-d3. This stable isotope-labeled compound serves as a critical
internal standard for the precise quantification of acetone in various biological and
environmental matrices.

Introduction

Acetone, a significant biomarker for metabolic stress and a common environmental volatile
organic compound (VOC), requires accurate and reliable quantification for a multitude of
research applications. The use of a stable isotope-labeled internal standard, such as Acetone
2,4-Dinitrophenylhydrazone-d3, is the gold standard for mass spectrometry-based
guantitative analyses. This deuterated analog of the acetone derivative of 2,4-
dinitrophenylhydrazine (DNPH) allows for the correction of matrix effects and variations in
sample preparation and instrument response, leading to highly accurate and precise
measurements.

Commercial Availability and Product Specifications

Several chemical suppliers offer Acetone 2,4-Dinitrophenylhydrazone-d3 for research
purposes. The following tables summarize the available quantitative data and product
specifications from prominent commercial vendors.
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Molecular
. Product CAS Molecular . .
Supplier Weight ( Purity
Number Number Formula
g/mol )
Santa Cruz
Biotechnolog sc-226313 259824-57-2 CoH7D3N40Oa4 241.22 N/A
y
MedChemEx
HY-132950S 259824-57-2 CoH7D3N4O4 241.22 99.0%
press
Pharmaffiliate @ PA STI
259824-57-2 CoH7D3N4O4 241.22 N/A

S 001630

N/A: Data not readily available from the supplier's public information.

Physical and Chemical Properties

Property Value
Appearance Solid
Storage Refer to supplier's recommendation

Solubilit Soluble in organic solvents such as acetonitrile
olubility
and methanol.

Typically =298% for commercially available
) ) standards, though it is crucial to refer to the lot-
Isotopic Enrichment a N ) )
specific Certificate of Analysis for precise

values.

Experimental Protocols

The primary application of Acetone 2,4-Dinitrophenylhydrazone-d3 is as an internal standard
in quantitative analytical methods, most commonly employing liquid chromatography-mass
spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). The following is a
detailed experimental protocol for the quantification of acetone in a biological matrix, such as
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human plasma, using HPLC with UV detection, adapted for the inclusion of the deuterated
internal standard.

Protocol: Quantification of Acetone in Human Plasma
using HPLC with Acetone 2,4-Dinitrophenylhydrazone-
d3 as an Internal Standard

1. Materials and Reagents:

e Acetone 2,4-Dinitrophenylhydrazone-d3 (Internal Standard)
¢ 2,4-Dinitrophenylhydrazine (DNPH)

o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Perchloric acid (HCIOa)

o Ultrapure water

e Human plasma samples

» Standard acetone solutions for calibration curve

2. Preparation of Reagents:

 DNPH Reagent: Dissolve 2,4-dinitrophenylhydrazine in acetonitrile to a final concentration of
1 mg/mL.

¢ Internal Standard Stock Solution: Accurately weigh and dissolve Acetone 2,4-
Dinitrophenylhydrazone-d3 in acetonitrile to prepare a stock solution of 100 pg/mL.

¢ Internal Standard Working Solution: Dilute the stock solution with acetonitrile to a final
concentration of 1 pg/mL.

¢ Protein Precipitation Reagent: 0.6 M Perchloric acid.
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. Sample Preparation and Derivatization:

To 100 pL of human plasma, add 10 pL of the internal standard working solution (1 pg/mL).
Add 200 uL of 0.6 M perchloric acid to precipitate proteins.
Vortex the mixture for 30 seconds and then centrifuge at 10,000 x g for 10 minutes.
Transfer the supernatant to a clean tube.
Add 50 pL of the DNPH reagent (1 mg/mL in ACN) to the supernatant.
Vortex and incubate the mixture at 40°C for 30 minutes to allow for derivatization.
After incubation, cool the sample to room temperature.
Filter the sample through a 0.22 pum syringe filter into an HPLC vial.
. HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)
Mobile Phase: A gradient of acetonitrile and water.
o Start with 40% acetonitrile, increasing to 80% over 10 minutes.
o Hold at 80% for 2 minutes.
o Return to 40% and equilibrate for 5 minutes.
Flow Rate: 1.0 mL/min
Injection Volume: 20 pL
Detection: UV detector at 365 nm
Column Temperature: 30°C

. Quantification:
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e Prepare a calibration curve by spiking known concentrations of acetone into a blank matrix
(e.g., charcoal-stripped plasma) and processing them in the same manner as the samples,
including the addition of the internal standard.

e The concentration of acetone in the samples is determined by calculating the peak area ratio
of the acetone-DNPH derivative to the Acetone 2,4-Dinitrophenylhydrazone-d3 internal
standard and comparing this ratio to the calibration curve.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the key experimental

workflow and the underlying chemical reaction.
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Caption: Experimental workflow for acetone quantification.
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Caption: Derivatization reaction of acetone with DNPH.

Conclusion

Acetone 2,4-Dinitrophenylhydrazone-d3 is an indispensable tool for researchers requiring
accurate and precise quantification of acetone. Its use as an internal standard in mass
spectrometry-based methods significantly improves the reliability of analytical data. This guide
provides a foundational understanding of the commercially available products and a detailed
protocol to aid in the development and implementation of robust analytical methods for acetone
measurement in various research and drug development settings. It is always recommended to
consult the supplier's Certificate of Analysis for lot-specific data to ensure the highest quality of
research outcomes.

¢ To cite this document: BenchChem. [A Technical Guide to Acetone 2,4-
Dinitrophenylhydrazone-d3 for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1147573#commercial-suppliers-of-acetone-2-4-
dinitrophenylhydrazone-d3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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